Cas no 108414-87-5 (2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-[(3-aminophenyl)amino]-6-chloro-)

• Product Name: 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-[(3-aminophenyl)amino]-6-chloro-
• CAS No: 108414-87-5
• MF: C₁₂H₁₃ClN₈O
• MW: 320.737619161606
• CID: 154837
• PubChem ID: 130129
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-[(3-aminophenyl)amino]-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-[(3-aminophenyl)amino]-6-chloro-
• 3-amino-5-(3-aminoanilino)-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide
• 5-N-(3-aminophenyl)amiloride
• 3-amino-5-[(3-aminophenyl)amino]-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide
• 3-Amino-N-(aminoiminomethyl)-5-((3-aminophenyl)amino)-6-chloropyrazinecarboxamide
• 5-APA
• AC1L2WTT
• Pyrazinecarboxamide, 3-amino-N-(aminoiminomethyl)-5-((3-aminophenyl)amino)-6-chloro-
• 108414-87-5
• DTXSID60148538

• Inchi： 1S/C12H13ClN8O/c13-8-10(18-6-3-1-2-5(14)4-6)20-9(15)7(19-8)11(22)21-12(16)17/h1-4H,14H2,(H3,15,18,20)(H4,16,17,21,22)
• InChI Key： DMGLDYFGHJWMJJ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C(/N=C(\N)/N)=O)N=1)N)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 320.09039
• Monoisotopic Mass: 320.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 33
• XLogP3: 0.8
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 636.4°C at 760 mmHg
• Flash Point: 338.7°C
• Refractive Index: 1.807
• PSA: 171.32
• LogP: 3.27150